Cas no 2228772-32-3 (1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228772-32-3
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5754535
• PubChem ID: 165616733
• Update Time: 2025-05-26

1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228772-32-3
• 1-[(3,5-difluorophenyl)methyl]-N-methylcyclopropan-1-amine
• EN300-1803740
• 1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine

• Inchi： 1S/C11H13F2N/c1-14-11(2-3-11)7-8-4-9(12)6-10(13)5-8/h4-6,14H,2-3,7H2,1H3
• InChI Key： NSDVVNOCELVZJK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC1(CC1)NC)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine

Comprehensive Analysis of 1-(3,5-Difluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228772-32-3)

The compound 1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228772-32-3) is a fluorinated organic amine with a cyclopropane backbone, attracting significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl moiety and a methylcyclopropylamine group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine improves its lipophilicity and binding affinity, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. This aligns with trending searches such as "fluorine in drug design" and "cyclopropylamine derivatives," reflecting the compound's relevance in modern medicinal chemistry.

The synthesis of CAS No. 2228772-32-3 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Optimizing its yield and purity is critical for industrial applications, a topic frequently queried in academic forums. Additionally, its stability under various pH conditions and compatibility with common solvents are key considerations for researchers, as evidenced by search terms like "amine compound solubility" and "fluorophenyl stability."

Beyond pharmaceuticals, 1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine shows promise in material science, particularly in developing advanced polymers and coatings. Its rigid cyclopropane ring and fluorine content contribute to thermal resistance and chemical inertness, addressing industry demands for high-performance materials. This dual applicability in life sciences and materials engineering underscores its interdisciplinary importance, a point often highlighted in SEO-driven content like "multifunctional chemical intermediates."

Environmental and safety profiles of fluorinated amines are another hot topic. While CAS No. 2228772-32-3 is not classified as hazardous, proper handling protocols are essential, as users frequently search for "safe handling of fluorinated compounds." Regulatory compliance, biodegradability, and green chemistry approaches are also trending concerns, positioning this compound as a case study for sustainable chemical innovation.

In conclusion, 1-(3,5-difluorophenyl)methyl-N-methylcyclopropan-1-amine exemplifies the convergence of structural ingenuity and practical utility. Its applications span from cutting-edge drug development to eco-friendly materials, resonating with global research priorities. By addressing frequently asked questions and integrating SEO-friendly terms like "cyclopropylamine synthesis" and "difluorophenyl applications," this overview aims to bridge technical depth with reader accessibility.